Cas no 157-06-2 (D-Arginine)

D-Arginine is a chiral amino acid that serves as a precursor to nitric oxide production in the body. Its key advantages lie in its ability to enhance endothelial function and promote vasodilation, potentially contributing to cardiovascular health benefits through improved blood flow and reduced blood pressure.
D-Arginine structure
D-Arginine structure
Product name:D-Arginine
CAS No:157-06-2
MF:C6H14N4O2
MW:174.200960636139
MDL:MFCD16661431
CID:36645
PubChem ID:71070

D-Arginine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-5-guanidinopentanoic acid
    • R-(-)-ARGININE
    • RARECHEM AB PP 1748
    • ARGININE, D-
    • H-D-ARG-OH
    • D-ARG
    • D-ARGININE
    • D-(-)-Arginine
    • ARGININE, D-(RG)
    • D(-)-Arginine
    • D-2-AMINO-5-GUANIDINOVALERIC ACID
    • H-D-A-OH
    • ARGININE,D
    • D-ARG.FREE BASE
    • D-ARGININE BASE
    • D-Arg-OH
    • D-GuanidineaMinovaleric acid
    • D-α-AMino-δ-guanidovaleric acid
    • H-D-Arginine
    • D-Arginin
    • (-)-D-Arginine hydrate
    • (2R)-2-amino-5-carbamimidamidopentanoic acid
    • R54Z304Z7C
    • (2R)-2-amino-5-guanidinopentanoic acid
    • ST069338
    • (2R)-2-amino-5-(carbamimidamido)pentanoic acid
    • (2R)-2-amino-5-[(diaminomethylidene)amino]pentanoic acid
    • C6H14N4O2
    • 1-deamino-d-arginine
    • PubChem7932
    • D-Arginine, free base
    • ODKSFYDXXFIFQN-SCSAIBSYSA-N
    • A1029
    • Z1201618596
    • SCHEMBL29456
    • AKOS032949749
    • AC-24126
    • AM81499
    • CHEBI:15816
    • (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid
    • AKOS015854119
    • NCGC00142610-01
    • EN300-136668
    • 61155-84-8
    • HY-W016781
    • NCGC00142610-02
    • CS-W017497
    • M02984
    • 157-06-2
    • CHEMBL212301
    • Q27076987
    • D-Arginine, >=98% (TLC)
    • DTXSID40883354
    • InChI=1/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s
    • MFCD00063116
    • D-2-Amino-5-guanidinovalerate
    • DS-2689
    • 7ED4AEC1-F8D9-4AC0-9634-54CEEF53DF5E
    • C00792
    • (2R)-2-amino-5-guanidino-pentanoic acid
    • EINECS 205-866-5
    • (R,S)-2-Amino-5-guanidino-pentanoic acid
    • GTPL4680
    • BP-13299
    • J-300021
    • DB04027
    • A-8500
    • (R)-2-amino-5-guanidinopentanoicacid
    • UNII-R54Z304Z7C
    • (R)-Arginine
    • BRD-K76811153-003-01-3
    • FA39322
    • DTXCID601022891
    • (2R)-2-amino-5-((diaminomethylidene)amino)pentanoic acid
    • D-Arginine
    • MDL: MFCD16661431
    • Inchi: 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1
    • InChI Key: ODKSFYDXXFIFQN-SCSAIBSYSA-N
    • SMILES: O([H])C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])[H])=O
    • BRN: 1725412

Computed Properties

  • Exact Mass: 174.111676g/mol
  • Surface Charge: 0
  • XLogP3: -4.2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 174.111676g/mol
  • Monoisotopic Mass: 174.111676g/mol
  • Topological Polar Surface Area: 128Ų
  • Heavy Atom Count: 12
  • Complexity: 176
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2297 (rough estimate)
  • Melting Point: 226 °C (dec.) (lit.)
  • Boiling Point: 409.1℃ at 760 mmHg
  • Flash Point: 201.2℃
  • Refractive Index: -23 ° (C=8, 6mol/L HCl)
  • Water Partition Coefficient: dissolution
  • PSA: 125.22000
  • LogP: 0.55280
  • Sensitiveness: Air Sensitive
  • Specific Rotation: -28.5 º (c=8, 6 N HCl)
  • Solubility: dissolve in water

D-Arginine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:9
  • RTECS:CF1934220
  • Hazardous Material Identification: Xi
  • Storage Condition:Store in 0-5
  • HazardClass:IRRITANT
  • Safety Term:S26
  • TSCA:Yes
  • Risk Phrases:R36

D-Arginine Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

D-Arginine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
E0654-500mg
D-Arginine
157-06-2 98.06%
500mg
¥573.9 2023-09-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A16137-5g
D-Arginine, 98%
157-06-2 98%
5g
¥2281.00 2023-03-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A1029-1G
D-(-)-Arginine
157-06-2 >98.0%(T)
1g
¥80.00 2024-04-17
Enamine
EN300-136668-100.0g
(2R)-2-amino-5-carbamimidamidopentanoic acid
157-06-2 95.0%
100.0g
$246.0 2025-03-21
eNovation Chemicals LLC
D783612-1kg
D(-)-Arginine
157-06-2 97%
1kg
$1050 2024-06-05
abcr
AB402818-25 g
D-Arginine, 95% (H-D-Arg-OH); .
157-06-2 95%
25g
€126.60 2023-04-25
eNovation Chemicals LLC
D503715-500g
D-Arginine
157-06-2 99%
500g
$425 2024-05-24
Enamine
EN300-136668-25.0g
(2R)-2-amino-5-carbamimidamidopentanoic acid
157-06-2 95.0%
25.0g
$72.0 2025-03-21
Fluorochem
M02984-10g
H-D-Arg-OH
157-06-2 98%
10g
£17.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A109212-100g
D-Arginine
157-06-2 98%
100g
¥931.90 2023-09-04

D-Arginine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:157-06-2)D(-)-Arginine
Order Number:LE433
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally

Additional information on D-Arginine

Professional Introduction to D-Arginine (CAS No. 157-06-2)

D-Arginine, with the chemical formula C6H14N4O2, is a crucial amino acid that plays a significant role in various physiological processes. Its CAS number, CAS No. 157-06-2, uniquely identifies it in the chemical and pharmaceutical industries. This compound is renowned for its multifaceted applications, particularly in the fields of medicine, nutrition, and biotechnology.

The importance of D-Arginine lies in its ability to act as a precursor for nitric oxide (NO) synthesis, a process essential for vasodilation, immune function, and neurotransmission. Recent studies have highlighted its potential in enhancing athletic performance and recovery, making it a popular supplement among athletes and fitness enthusiasts. Additionally, D-Arginine has been explored for its therapeutic benefits in cardiovascular health, where it aids in improving blood flow and reducing blood pressure.

In the realm of pharmaceutical research, D-Arginine has been investigated for its role in wound healing and tissue regeneration. Its ability to stimulate the production of growth factors and promote angiogenesis makes it a promising candidate for topical applications and systemic therapies. A notable study published in the Journal of Clinical Investigation demonstrated that topical application of D-Arginine-enriched dressings significantly accelerated wound closure in diabetic patients.

The bioavailability of D-Arginine has also been a subject of extensive research. Unlike L-Arginine, which is rapidly metabolized in the liver, D-Arginine offers a more sustained release, making it more effective for therapeutic purposes. This property has led to the development of novel delivery systems, such as microencapsulation and nanoparticle formulations, to enhance its bioavailability and therapeutic efficacy.

In addition to its medical applications, D-Arginine plays a vital role in nutritional supplements. It is often included in formulations aimed at improving immune function, as it supports the production of cytokines and other immune-modulating molecules. Furthermore, its involvement in protein synthesis makes it an essential component for muscle growth and repair, particularly for individuals engaged in strength training or endurance activities.

The industrial production of D-Arginine, identified by CAS No. 157-06-2, primarily involves fermentation processes using microbial strains such as *Corynebacterium glutamicum*. These processes have been optimized to maximize yield and purity, ensuring that the final product meets stringent quality standards. Advances in biotechnology have enabled the development of more efficient fermentation techniques, including genetic engineering to enhance microbial productivity.

The safety profile of D-Arginine has been thoroughly evaluated through numerous clinical trials. It is generally well-tolerated when used within recommended dosages, with minimal side effects reported. However, individuals with pre-existing conditions such as kidney disease or hyperammonemia should exercise caution and consult healthcare professionals before supplementation. This underscores the importance of proper dosing and monitoring when incorporating D-Arginine-based products into therapeutic regimens.

The future prospects of D-Arginine(CAS No. 157-06-2) are promising, with ongoing research exploring its potential applications in areas such as neuroprotection and anti-inflammatory therapies. The compound's ability to modulate various signaling pathways makes it a versatile tool for addressing multiple health challenges. As our understanding of its mechanisms of action continues to evolve, so too will its therapeutic applications.

In conclusion, D-Arginine(CAS No. 157-06-2) is a multifaceted compound with significant implications for medicine, nutrition, and biotechnology. Its role in nitric oxide synthesis, immune function, and tissue regeneration underscores its importance as a therapeutic agent. With continued advancements in production techniques and clinical research, D-Arginine-based products are poised to play an increasingly vital role in enhancing human health and well-being.

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